N-[4-(2,5-Dimethoxyphenyl)-2-thiazolyl]-4-fluorobenzenesulfonamide

• IUPAC Name: N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-fluorobenzenesulfonamide
• InChI: InChI=1S/C17H15FN2O4S2/c1-23-12-5-8-16(24-2)14(9-12)15-10-25-17(19-15)20-26(21,22)13-6-3-11(18)4-7-13/h3-10H,1-2H3,(H,19,20)
• InChI Key: HDVKZPYSHMUISS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=CSC(=N2)NS(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C17H15FN2O4S2
• Molecular Weight: 394.4 g/mol

Description

N-[4-(2,5-Dimethoxyphenyl)-2-thiazolyl]-4-fluorobenzenesulfonamide, also known as TAK-659, is a chemical compound that belongs to the class of kinase inhibitors. It has been extensively studied for its potential use in treating various types of cancer and autoimmune diseases.

Mechanism of Action

N-[4-(2,5-Dimethoxyphenyl)-2-thiazolyl]-4-fluorobenzenesulfonamide is a selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase), which plays a crucial role in B-cell receptor signaling. By inhibiting BTK, this compound can block the activation of B-cells and prevent the proliferation of cancer cells. This compound has also been shown to inhibit other kinases, including JAK3 and ITK, which are involved in immune cell signaling.
Biochemical and Physiological Effects:
This compound has been shown to have a potent inhibitory effect on BTK, JAK3, and ITK in vitro. In preclinical studies, this compound has been shown to inhibit the growth of cancer cells and reduce inflammation in autoimmune diseases. This compound has also been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

One advantage of N-[4-(2,5-Dimethoxyphenyl)-2-thiazolyl]-4-fluorobenzenesulfonamide is its selectivity for BTK, JAK3, and ITK, which makes it a useful tool for studying the role of these kinases in various cellular processes. However, this compound has also been shown to inhibit other kinases, which may complicate the interpretation of experimental results. Another limitation of this compound is its relatively high cost, which may restrict its use in some research settings.

Future Directions

There are several potential future directions for N-[4-(2,5-Dimethoxyphenyl)-2-thiazolyl]-4-fluorobenzenesulfonamide research. One area of interest is the development of combination therapies that target multiple kinases involved in cancer and autoimmune diseases. Another area of interest is the evaluation of this compound in combination with other immunomodulatory agents, such as checkpoint inhibitors. Finally, further studies are needed to evaluate the safety and efficacy of this compound in humans, particularly in the context of cancer and autoimmune diseases.

Synthesis Methods

The synthesis of N-[4-(2,5-Dimethoxyphenyl)-2-thiazolyl]-4-fluorobenzenesulfonamide involves several steps, including the reaction of 2,5-dimethoxybenzaldehyde and thiosemicarbazide to form 2-(2,5-dimethoxyphenyl)-1,3-thiazole-4-carbohydrazide. This compound is then reacted with 4-fluorobenzenesulfonyl chloride to form this compound. The synthesis of this compound has been optimized to produce high yields and purity.

Scientific Research Applications

N-[4-(2,5-Dimethoxyphenyl)-2-thiazolyl]-4-fluorobenzenesulfonamide has been extensively studied for its potential use in treating various types of cancer and autoimmune diseases. In preclinical studies, this compound has shown promising results in inhibiting the growth of cancer cells and reducing inflammation in autoimmune diseases. Clinical trials are currently underway to evaluate the safety and efficacy of this compound in humans.